1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(2-methyl-4-(5-(pyridin-4-yl)-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl)ethanone

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[2-methyl-4-(5-pyridin-4-yl-1,2,4-oxadiazol-3-yl)imidazol-1-yl]ethanone
• InChI: InChI=1S/C23H22FN7O2/c1-16-26-20(22-27-23(33-28-22)17-6-8-25-9-7-17)14-31(16)15-21(32)30-12-10-29(11-13-30)19-4-2-18(24)3-5-19/h2-9,14H,10-13,15H2,1H3
• InChI Key: XRLAGRUHZWRQGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C4=NOC(=N4)C5=CC=NC=C5
• Molecular Formula: C23H22FN7O2
• Molecular Weight: 447.5 g/mol

Description

1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(2-methyl-4-(5-(pyridin-4-yl)-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl)ethanone is a useful research compound. Its molecular formula is C23H22FN7O2 and its molecular weight is 447.474. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(2-methyl-4-(5-(pyridin-4-yl)-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl)ethanone and similar compounds have been explored for their potential in synthesizing heterocyclic compounds with significant antimicrobial and antiviral activities. For instance, studies have demonstrated the synthesis of azole-containing piperazine derivatives and evaluated their antibacterial, antifungal, and cytotoxic activities, with some compounds showing moderate to significant activities against various microbial strains (Gan, Fang, & Zhou, 2010). Furthermore, the synthesis of fluorinated benzothiazolo imidazole compounds has revealed promising antimicrobial activity, underscoring the potential of these compounds in developing new antimicrobial agents (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).

Anticancer and Cytotoxicity Evaluation

The exploration of piperazine derivatives extends to their evaluation for anticancer activity. Studies have synthesized and characterized compounds, including piperazine-2,6-dione derivatives, for their potential anticancer effects. Some of these compounds have demonstrated good anticancer activity against various cancer cell lines, highlighting their potential as therapeutic agents (Kumar, Kumar, Roy, & Sondhi, 2013). Additionally, piperazine derivatives containing imidazo[1,2-b]pyridazine moiety have been synthesized and evaluated for their antimicrobial, antifungal, and antimalarial activities, further showcasing the diverse biological applications of these compounds (Bhatt, Kant, & Singh, 2016).